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Compound of Interest

Compound Name: SKF 83959

CAS No.: 67287-95-0

Cat. No.: B1663693

Get Quote

Technical Support Center: SKF 83959
Welcome to the technical support center for SKF 83959. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges associated with the handling and storage of SKF 83959 stock solutions. Here you

will find troubleshooting guides and frequently asked questions to ensure the stability and

efficacy of your experimental solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing SKF 83959 stock solutions?

A1: The recommended solvent for preparing SKF 83959 hydrobromide stock solutions is high-

quality, anhydrous Dimethyl Sulfoxide (DMSO).[1][2] Some suppliers also indicate that

Dimethylformamide (DMF) can be used.[1] For optimal results, it is advisable to use a newly

opened bottle of anhydrous DMSO to minimize water content, which can affect compound

stability.[1]

Q2: What is the maximum soluble concentration of SKF 83959 in DMSO?
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A2: SKF 83959 hydrobromide is soluble in DMSO up to 50 mM. However, for practical use and

to ensure complete dissolution, preparing stock solutions at a slightly lower concentration, such

as 10 mM or 20 mg/mL, is common practice.[1][3]

Q3: How should solid SKF 83959 be stored?

A3: Solid SKF 83959 hydrobromide should be stored at room temperature. For long-term

storage, keeping it in a dry and dark place is recommended to maintain its stability.[2]

Q4: What are the recommended storage conditions for SKF 83959 stock solutions?

A4: Prepared stock solutions of SKF 83959 in DMSO should be stored frozen to ensure

stability. Recommendations vary slightly between suppliers, but a general guideline is to store

aliquots at -20°C for short-term storage (up to 1 month) and at -80°C for long-term storage (up

to 6 months).[1] It is crucial to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[1]

Q5: Is there a difference in stability between SKF 83959 hydrobromide and its free base form?

A5: Yes, the salt form, SKF 83959 hydrobromide, generally exhibits enhanced water solubility

and stability compared to the free base form.[3] For most experimental purposes, using the

hydrobromide salt is recommended.
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Issue Potential Cause Recommended Solution

Precipitation in stock solution

upon storage

1. The concentration is too

high, exceeding the solubility

limit at the storage

temperature. 2. The stock

solution has undergone

multiple freeze-thaw cycles. 3.

Absorption of water into the

DMSO solvent.

1. Gently warm the solution

and vortex or sonicate to

redissolve the precipitate. If

precipitation persists, consider

preparing a new stock solution

at a lower concentration. 2.

Always aliquot the stock

solution into single-use vials

after preparation to avoid

repeated freezing and thawing.

[1] 3. Use fresh, anhydrous

DMSO for stock solution

preparation.[1]

Reduced or inconsistent

biological activity in

experiments

1. Degradation of SKF 83959

in the stock solution due to

improper storage. 2.

Inaccurate concentration of the

stock solution.

1. Prepare a fresh stock

solution from solid compound.

Ensure proper storage at

-20°C or -80°C in single-use

aliquots.[1] 2. Verify the

calculations used for preparing

the stock solution, accounting

for the molecular weight of the

specific form of the compound

(hydrobromide salt). Use a

calibrated balance for weighing

the solid compound.

Difficulty dissolving solid SKF

83959

1. Insufficient solvent volume

for the amount of solid. 2. The

quality of the solvent may be

poor.

1. Ensure you are using the

correct volume of solvent to

achieve a concentration within

the known solubility limits (e.g.,

up to 50 mM in DMSO). 2. Use

high-purity, anhydrous DMSO.

Gentle warming and

ultrasonication can aid in

dissolution.[1]
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Quantitative Data Summary
Parameter Value Solvent Reference

Solubility Up to 50 mM DMSO

20 mg/mL DMSO [1]

20 mg/mL DMF [1]

Short-term Stock

Solution Storage
1 month DMSO [1]

Long-term Stock

Solution Storage
6 months DMSO [1]

Experimental Protocols
Protocol for Preparation of a 10 mM SKF 83959 Stock Solution in DMSO

Materials:

SKF 83959 hydrobromide (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade

Sterile, single-use microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Allow the vial of solid SKF 83959 hydrobromide to equilibrate to room temperature before

opening.

Weigh the desired amount of solid SKF 83959 hydrobromide in a sterile tube. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.987 mg (Molecular

Weight of HBr salt is 398.73 g/mol ).
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Add the calculated volume of anhydrous DMSO to the solid compound.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) or brief ultrasonication may be used to aid dissolution if necessary.

[1]

Once fully dissolved, aliquot the stock solution into single-use volumes in sterile cryovials.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Visualizations
SKF 83959 Signaling Pathway

Cell Membrane

D1 Receptor

Adenylyl
Cyclase

 Gs/olf

Phospholipase C
(Disputed)

 Gq/11
(Controversial)

cAMP
 +/-

IP3 / DAG

SKF 83959
(Partial Agonist)

Downstream
Signaling

Click to download full resolution via product page

Caption: A simplified diagram of the debated signaling pathways of SKF 83959.
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Inconsistent Experimental Results
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Problem Persists:
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- Store at -80°C
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Caption: A workflow for troubleshooting issues with SKF 83959 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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